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Compound of Interest

Compound Name: Mupinensisone

Cat. No.: B133269 Get Quote

Disclaimer: Initial searches for "Mupinensisone" did not yield any relevant results. It is highly

probable that this is a misspelling of Mupirocin. This document provides a comprehensive

technical guide on the physical and chemical properties of Mupirocin, assuming it to be the

compound of interest.

Audience: Researchers, scientists, and drug development professionals.

Introduction
Mupirocin, formerly known as pseudomonic acid A, is a unique topical antibiotic produced by

the fermentation of Pseudomonas fluorescens.[1][2] It is a mixture of several pseudomonic

acids, with pseudomonic acid A being the major and most potent component.[3][4] Mupirocin

exhibits a unique mechanism of action by inhibiting bacterial isoleucyl-tRNA synthetase,

thereby blocking protein synthesis.[5][6] This distinct mechanism results in a lack of cross-

resistance with other classes of antibiotics.[1] It is primarily effective against Gram-positive

bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[6][7]

Physical and Chemical Properties
Mupirocin is a white to off-white crystalline solid.[8] The physical and chemical properties of

Mupirocin are summarized in the table below.
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Property Value References

Molecular Formula C₂₆H₄₄O₉ [1]

Molecular Weight 500.62 g/mol [1]

Melting Point 77-78 °C [1]

Appearance
White to off-white crystalline

solid
[8]

Solubility

Water Very slightly soluble

Methanol Soluble

Ethanol Soluble

Acetonitrile Soluble

Dichloromethane Freely soluble

Acetone Freely soluble

pKa 4.78 ± 0.10 (Predicted) [9]

Log P 2.45 [9]

UV λmax 222 nm (in Ethanol) [9]

Spectral Data
Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Mupirocin displays characteristic absorption bands corresponding to its

functional groups. Key peaks are observed for the stretching vibrations of methyl and

methylene radicals, as well as symmetrical and asymmetrical bending vibrations.[10]

Mass Spectrometry (MS)
Mass spectrometry data for Mupirocin is available, with techniques such as LC-ESI-qTof being

used for its characterization.[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectral data have been instrumental in the structural elucidation of Mupirocin

and its related compounds, such as Mupirocin H.[11]

Experimental Protocols
Isolation and Purification of Mupirocin from
Pseudomonas fluorescens
Objective: To isolate and purify Mupirocin from a fermentation broth of Pseudomonas

fluorescens.

Methodology:

Fermentation: A Mupirocin-producing strain of Pseudomonas fluorescens is cultured in a

suitable fermentation medium.[12][13]

Cell Separation: The fermentation broth is adjusted to a pH of approximately 7.1 with 1 M

NaOH and stirred. A cell-free supernatant is obtained by centrifugation.[12]

Precipitation: An acid, such as acetic acid, citric acid, sulfuric acid, or hydrochloric acid, is

added to the cell-free supernatant to precipitate the Mupirocin.[12]

Recovery: The Mupirocin-containing precipitate is recovered by centrifugation or filtration.[12]

Dissolution: The recovered precipitate is dissolved in a polar, substantially water-immiscible

organic solvent.[12]

Further Purification: The Mupirocin can be further purified using chromatographic techniques.

Spectral Analysis Protocols
4.2.1. FTIR Spectroscopy

Instrument: Jasco FT/IR-670 Plus or equivalent.

Method: 16 successive recordings at a resolution of 2 cm⁻¹.
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Spectral Domain: 4000–400 cm⁻¹.[10]

4.2.2. Mass Spectrometry

Technique: Liquid Chromatography-Electrospray Ionization-Quadrupole Time-of-Flight (LC-

ESI-qTof) Mass Spectrometry.[1]

Column: Mixed-mode Newcrom BH column.

Mobile Phase: A gradient of water, acetonitrile (MeCN), and ammonium formate.

Detection: Electrospray Ionization (ESI) in negative mode.[9]

Mechanism of Action and Signaling Pathways
Mupirocin's primary mechanism of action is the inhibition of bacterial protein synthesis.[14] It

specifically targets and reversibly binds to bacterial isoleucyl-tRNA synthetase (IleRS).[5][6]

This binding prevents the charging of tRNA with isoleucine, leading to a depletion of isoleucyl-

tRNA and subsequent cessation of protein and RNA synthesis in susceptible bacteria.[2][6]

Mupirocin's Inhibition of Bacterial Protein Synthesis
The following diagram illustrates the mechanism by which Mupirocin inhibits bacterial protein

synthesis.
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Caption: Mupirocin competitively inhibits isoleucyl-tRNA synthetase, blocking protein synthesis.

Biosynthesis Pathway of Mupirocin
The biosynthesis of Mupirocin in Pseudomonas fluorescens is a complex process involving a

trans-AT Type I polyketide synthase (PKS). The biosynthetic gene cluster encodes multiple

multifunctional proteins responsible for the assembly of the monic acid and 9-hydroxynonanoic

acid moieties, which are then esterified to form Mupirocin.[3][15] The pathway proceeds

through major (10,11-epoxide) and minor (10,11-alkene) parallel routes.[3][16]
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Caption: Simplified overview of the Mupirocin biosynthesis pathway in P. fluorescens.

Conclusion
Mupirocin remains a clinically important topical antibiotic due to its unique structure and

mechanism of action, which circumvents common antibiotic resistance pathways. This
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technical guide provides a consolidated resource of its physical and chemical properties,

spectral data, experimental protocols for its isolation, and a depiction of its mechanism of action

and biosynthetic pathway. This information is intended to be a valuable tool for researchers and

professionals in the fields of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Mupirocin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133269#physical-and-chemical-properties-of-
mupinensisone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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